Ethyl 1-[3-(2-fluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate

• Molecular Formula: C17H23FN2O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: ethyl 1-[3-(2-fluoroanilino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H23FN2O3/c1-2-23-17(22)13-6-5-10-20(12-13)11-9-16(21)19-15-8-4-3-7-14(15)18/h3-4,7-8,13H,2,5-6,9-12H2,1H3,(H,19,21)
• InChI Key: OVYWAWDUPOIGET-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC=CC=C2F

Description

Ethyl 1-[3-(2-fluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate, also known as EFOP, is a chemical compound that has gained significant attention in the field of scientific research. It is a piperidinecarboxylate derivative that has been synthesized for various applications in the field of medicine and biochemistry. The compound has been studied for its potential as a therapeutic agent for the treatment of various diseases.

Mechanism of Action

Ethyl 1-[3-(2-fluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate exerts its therapeutic effects through various mechanisms. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been found to activate the adenosine A1 receptor, which is involved in the regulation of pain and inflammation. Additionally, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce inflammation and pain in animal models. This compound has also been found to inhibit the growth of cancer cells and induce apoptosis. Additionally, the compound has been shown to protect neurons from oxidative stress and prevent neurodegeneration.

Advantages and Limitations for Lab Experiments

Ethyl 1-[3-(2-fluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high yield. This compound is also stable and can be stored for extended periods without degradation. However, there are also some limitations to using this compound in lab experiments. The compound has low solubility in water, which can make it difficult to administer in animal models. Additionally, this compound has not been extensively studied for its potential side effects, which could limit its use in clinical applications.

Future Directions

There are several future directions for research on Ethyl 1-[3-(2-fluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate. One area of research is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to determine the potential side effects of this compound and its safety for use in clinical applications. Another area of research is the exploration of this compound's potential as a therapeutic agent for the treatment of other diseases, such as neurodegenerative disorders and autoimmune diseases. Finally, research is needed to further elucidate the mechanism of action of this compound and its potential for use in combination therapy with other drugs.

Synthesis Methods

Ethyl 1-[3-(2-fluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate can be synthesized through a series of chemical reactions. The synthesis process involves the reaction of ethyl 3-oxopiperidine-1-carboxylate with 2-fluoroaniline in the presence of a catalyst. The resulting product is then subjected to further reactions to yield this compound. The synthesis method has been optimized to ensure a high yield of the compound.

Scientific Research Applications

Ethyl 1-[3-(2-fluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate has been extensively studied for its potential as a therapeutic agent for the treatment of various diseases. The compound has been found to exhibit anti-inflammatory and analgesic properties. It has also been studied for its potential as an anticancer agent. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, the compound has been studied for its potential as a neuroprotective agent. This compound has been found to protect neurons from oxidative stress and prevent neurodegeneration.